77-60-1

Tigogenin

In Stock

• CAS RN:
• 77-60-1

• Formula:
• C₂₇H₄₄O₃

• InChI:
• InChI=1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1

• InChIKey:
• GMBQZIIUCVWOCD-UHFFFAOYSA-N

• Tigogenin is a steroidal sapogenin that has been found in A. sisalana and has diverse biological activities. It increases the proliferation rate of, as well as mRNA levels of genes encoding the osteoblastic differentiation markers Cbfa1, collagen type I, and osteocalcin in, mouse bone marrow stromal cells (BMSCs) in a concentration-dependent manner. It also increases matrix calcium deposition in BMSCs when used at concentrations of 30 and 90 μM. Tigogenin is active against the fungus A. fumigatus (MIC50 = 16 μg/ml). It inhibits carrageenan-induced paw edema in rats when administered at a dose of 4.2 μg/kg.
  Tigogenin is a triterpenoid.
  

Bebeerine

Usually In Stock

• CAS RN:
• 477-60-1

• Formula:
• C36H38N2O6

• InChI:
• InChI=1S/C36H38N2O6/c1-37-13-11-23-18-31(41-3)32-20-26(23)27(37)15-21-5-8-25(9-6-21)43-36-34-24(19-33(42-4)35(36)40)12-14-38(2)28(34)16-22-7-10-29(39)30(17-22)44-32/h5-10,17-20,27-28,39-40H,11-16H2,1-4H3/t27-,28-/m0/s1

• InChIKey:
• NGZXDRGWBULKFA-NSOVKSMOSA-N

• (+)-Bebeerine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.

Ethyl 3,4-dihydropyrrolo[3,4-b]indole-2(1H)-carboxylate

• CAS RN:
• 63277-60-1

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c1-2-17-13(16)15-7-10-9-5-3-4-6-11(9)14-12(10)8-15/h3-6,14H,2,7-8H2,1H3

• InChIKey:
• PHRMBLQCDWEVOR-UHFFFAOYSA-N

• Ethyl 3,4-dihydropyrrolo[3,4-b]indole-2(1H)-carboxylate is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

3'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-60-1

• Formula:
• C16H13F3O

• InChI:
• InChI=1S/C16H13F3O/c1-10-3-2-4-12(7-10)15(20)6-5-11-8-13(17)16(19)14(18)9-11/h2-4,7-9H,5-6H2,1H3

• InChIKey:
• ATRPSUWQNWPDOU-UHFFFAOYSA-N

• 3'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H13F3O and its molecular weight is 278.27 g/mol. The purity is usually 95%.

4-Propylaminoglutethimide

• CAS RN:
• 110977-60-1

• Formula:
• C16H22N2O2

• InChI:
• InChI=1S/C16H22N2O2/c1-3-5-12-10-14(19)18-15(20)16(12,4-2)11-6-8-13(17)9-7-11/h6-9,12H,3-5,10,17H2,1-2H3,(H,18,19,20)/t12-,16+/m1/s1

• InChIKey:
• LMDABZZRVJMXTF-WBMJQRKESA-N

• 4-Propylaminoglutethimide, also known as 4-Propylaminoglutethimide, is a useful research compound. Its molecular formula is C16H22N2O2 and its molecular weight is 274.36 g/mol. The purity is usually 95%.

(E)-3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380477-60-1

• Formula:
• C25H19Cl3N2O3

• InChI:
• InChI=1S/C25H19Cl3N2O3/c1-2-32-24-10-17(5-8-23(24)33-15-16-3-6-19(26)7-4-16)9-18(14-29)25(31)30-22-12-20(27)11-21(28)13-22/h3-13H,2,15H2,1H3,(H,30,31)/b18-9+

• InChIKey:
• UTLMMIFQNMMJFZ-UHFFFAOYSA-N

• (E)-3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H19Cl3N2O3 and its molecular weight is 501.79. The purity is usually 95%.

1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-methanol

In Stock

• CAS RN:
• 1247577-60-1

• Formula:
• C10H10FN3O

• InChI:
• InChI=1S/C10H10FN3O/c11-9-3-1-8(2-4-9)5-14-6-10(7-15)12-13-14/h1-4,6,15H,5,7H2

• InChIKey:
• IEYZEUIQTBRSBF-UHFFFAOYSA-N

• 1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-methanol is a useful research compound. Its molecular formula is C10H10FN3O and its molecular weight is 207.2 g/mol. The purity is usually 95%.

N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide

In Stock

• CAS RN:
• 1797877-60-1

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c1-13-7-3-5-9-15(13)18(23-2)12-20-19(22)17-11-14-8-4-6-10-16(14)21-17/h3-11,18,21H,12H2,1-2H3,(H,20,22)

• InChIKey:
• LDKGOAAFKZEUAK-UHFFFAOYSA-N

• N-(2-methoxy-2-(o-tolyl)ethyl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.381. The purity is usually 95%.

N-(1-Oxo-3-phenyl-1-pyrrolidin-1-ylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361677-60-1

• Formula:
• C22H29N3O3

• InChI:
• InChI=1S/C22H29N3O3/c1-2-20(26)24-14-10-18(11-15-24)21(27)23-19(16-17-8-4-3-5-9-17)22(28)25-12-6-7-13-25/h2-5,8-9,18-19H,1,6-7,10-16H2,(H,23,27)

• InChIKey:
• SLNDOMRGCNDMHK-UHFFFAOYSA-N

• N-(1-Oxo-3-phenyl-1-pyrrolidin-1-ylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.

1-[2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione

Usually In Stock

• CAS RN:
• 2379977-60-1

• Formula:
• C16H19BrN4O4

• InChI:
• InChI=1S/C16H19BrN4O4/c17-12-6-18-16(19-7-12)25-10-11-2-1-5-20(8-11)15(24)9-21-13(22)3-4-14(21)23/h6-7,11H,1-5,8-10H2

• InChIKey:
• CFVYESODUROFQN-UHFFFAOYSA-N

• 1-[2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C16H19BrN4O4 and its molecular weight is 411.256. The purity is usually 95%.

5-(2-Cyanophenyl)nicotinic acid

Usually In Stock

• CAS RN:
• 1263377-60-1

• Formula:
• C13H8N2O2

• InChI:
• InChI=1S/C13H8N2O2/c14-6-9-3-1-2-4-12(9)10-5-11(13(16)17)8-15-7-10/h1-5,7-8H,(H,16,17)

• InChIKey:
• ZDZSTNJZTGNOQM-UHFFFAOYSA-N

• 5-(2-Cyanophenyl)nicotinic acid, also known as 5-(2-Cyanophenyl)nicotinic acid, is a useful research compound. Its molecular formula is C13H8N2O2 and its molecular weight is 224.219. The purity is usually 95%.